Cas no 68800-02-2 ((2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide)

(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide is a chiral organic compound featuring a stereogenic center at the C2 position, imparting specific biochemical interactions. The molecule contains a primary amine and a methylsulfanyl group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural features enable selective reactivity in peptide coupling and derivatization reactions. The methylsulfanyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive applications. As a high-purity synthetic building block, it is valuable for research in drug discovery, particularly for designing enzyme inhibitors or receptor modulators. Proper handling under inert conditions is recommended due to the reactive amine functionality.

(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide structure

68800-02-2 structure

Product Name:(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide

CAS No:68800-02-2

MF:C₆H₁₄N₂OS

MW:162.253159999847

MDL:MFCD14696985

CID:3400075

PubChem ID:13491009

Update Time:2025-06-09

(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

- BUTANAMIDE, 2-AMINO-N-METHYL-4-(METHYLTHIO)-, (2S)-
- (2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide
- l-methionine n -methylamide
- 68800-02-2
- (S)-methionine mono-methylamide
- EN300-213949
- IRZOJKYRJZTMOW-YFKPBYRVSA-N
- SCHEMBL7288155
- MDL： MFCD14696985
- Inchi： 1S/C6H14N2OS/c1-8-6(9)5(7)3-4-10-2/h5H,3-4,7H2,1-2H3,(H,8,9)/t5-/m0/s1
- InChI Key： IRZOJKYRJZTMOW-YFKPBYRVSA-N
- SMILES： C(NC)(=O)[C@@H](N)CCSC

Computed Properties

Exact Mass: 162.08268425Da
Monoisotopic Mass: 162.08268425Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 80.4Å²

(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide Pricemore >>

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Enamine	EN300-213949-0.05g	(2S)-2-amino-N-methyl-4-(methylsulfanyl)butanamide	68800-02-2	0.05g	$660.0	2023-09-16
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